Cas no 2228408-48-6 (2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2-methylpropanal)
2-[5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2-methylpropanal is a fluorinated pyrazole derivative with notable applications in agrochemical and pharmaceutical synthesis. Its structure, featuring a trifluoromethyl group and a chloro-substituted pyrazole ring, contributes to enhanced reactivity and stability, making it a valuable intermediate in the development of biologically active compounds. The compound’s propanal moiety allows for further functionalization, enabling diverse chemical modifications. Its high purity and well-defined stereochemistry ensure consistent performance in synthetic pathways. This compound is particularly useful in the design of advanced crop protection agents and medicinal chemistry research, where its unique structural attributes facilitate targeted molecular interactions.
2228408-48-6 structure
Product Name:2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2-methylpropanal
CAS No:2228408-48-6
MF:C9H10ClF3N2O
MW:254.636711597443
CID:5898032
PubChem ID:165631973
Update Time:2025-06-28
2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2-methylpropanal Chemical and Physical Properties
Names and Identifiers
-
- EN300-1961029
- 2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2-methylpropanal
- 2228408-48-6
-
- Inchi: 1S/C9H10ClF3N2O/c1-8(2,4-16)5-6(9(11,12)13)14-15(3)7(5)10/h4H,1-3H3
- InChI Key: GAAWVWAOSUWICM-UHFFFAOYSA-N
- SMILES: ClC1=C(C(C(F)(F)F)=NN1C)C(C=O)(C)C
Computed Properties
- Exact Mass: 254.0433751g/mol
- Monoisotopic Mass: 254.0433751g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 34.9Ų
2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2-methylpropanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1961029-0.05g |
2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2-methylpropanal |
2228408-48-6 | 0.05g |
$1308.0 | 2023-06-03 | ||
| Enamine | EN300-1961029-0.1g |
2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2-methylpropanal |
2228408-48-6 | 0.1g |
$1371.0 | 2023-06-03 | ||
| Enamine | EN300-1961029-0.25g |
2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2-methylpropanal |
2228408-48-6 | 0.25g |
$1432.0 | 2023-06-03 | ||
| Enamine | EN300-1961029-0.5g |
2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2-methylpropanal |
2228408-48-6 | 0.5g |
$1495.0 | 2023-06-03 | ||
| Enamine | EN300-1961029-1.0g |
2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2-methylpropanal |
2228408-48-6 | 1g |
$1557.0 | 2023-06-03 | ||
| Enamine | EN300-1961029-2.5g |
2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2-methylpropanal |
2228408-48-6 | 2.5g |
$3051.0 | 2023-06-03 | ||
| Enamine | EN300-1961029-5.0g |
2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2-methylpropanal |
2228408-48-6 | 5g |
$4517.0 | 2023-06-03 | ||
| Enamine | EN300-1961029-10.0g |
2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2-methylpropanal |
2228408-48-6 | 10g |
$6697.0 | 2023-06-03 |
2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2-methylpropanal Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Yanyun Wang,Huijun Ma,Galong Li,Fei Gao,Mingli Peng,Hai Ming Fan Nanoscale Horiz., 2019,4, 1450-1459
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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